BCR-ABL-IN-2

• Molecular Formula: C24H25Cl2N5O3
• Molecular Weight: 502.4 g/mol
• InChI: InChI=1S/C24H25Cl2N5O3/c1-24(2,3)19-11-20(29-23(34)28-17-6-4-5-16(25)21(17)26)31(30-19)15-8-7-13-12-27-18(22(32)33)10-14(13)9-15/h4-9,11,18,27H,10,12H2,1-3H3,(H,32,33)(H2,28,29,34)/t18-/m0/s1
• InChIKey: CMUVVEBHULJOFP-SFHVURJKSA-N

Researchers need validated Type II BCR-ABL tool compounds with defined resistance profiles to ensure experimental reproducibility. BCR-ABL-IN-2 (DP-987) solves this with: • Crystallographically confirmed DFG-out binding (PDB: 3QRK) - not assumed • Quantified T315I partial activity (IC50=773 nM) - enables resistance mechanism studies • Dual ABL1 (57 nM) / p38 (6.3-43 nM) profile - known off-target for controlled experiments • High-resolution structural data for computational modeling BenchChem provides research-grade material with verified specifications and documented supply chain.

BCR-ABL-IN-2: Procurement-Grade Type II BCR-ABL1 Inhibitor with Defined T315I Mutant Activity

BCR-ABL-IN-2 (CAS 897369-18-5) is a synthetic small-molecule inhibitor of the BCR-ABL1 tyrosine kinase, classified as a Type II (DFG-out) inhibitor based on its structural features [1]. The compound exhibits an IC50 of 57 nM against native ABL1 (wild-type) and 773 nM against the clinically significant T315I gatekeeper mutant in biochemical kinase assays [1]. Structural characterization confirms the presence of a urea moiety for hydrogen bonding with the conserved K271-E286 salt bridge, a t-butyl group occupying the hydrophobic spine at the third pocket position, and a 2,3-dichlorophenyl ring that stabilizes F382 in the DFG-out conformation characteristic of Type II binding [1].

Binding mode Type II DFG-out ABL1 kinase inhibitor, crystallographically validated

Structural context Co-crystal structure available (ABL1–compound complex)

Research use Type II inhibitor mechanism studies, DFG-out conformational targeting

• [1] Chan WW, et al. Conformational control inhibition of the BCR-ABL1 tyrosine kinase, including the gatekeeper T315I mutant, by the switch-control inhibitor DCC-2036. Cancer Cell. 2011 Apr 12;19(4):556-68. View Source

Why In-Class BCR-ABL Inhibitors Cannot Substitute for BCR-ABL-IN-2 in Targeted Research Applications

BCR-ABL inhibitors are not functionally interchangeable due to divergent mutant coverage, selectivity profiles, and binding modes. For instance, while imatinib and nilotinib demonstrate potent inhibition of wild-type BCR-ABL (IC50s of 75 nM and 0.87 nM respectively), both are ineffective against the T315I gatekeeper mutant (IC50 > 10,000 nM and > 5,000 nM) [1]. Conversely, ponatinib, a third-generation pan-BCR-ABL inhibitor, potently inhibits T315I (IC50 2.0 nM) but carries significant off-target kinase inhibition and clinical safety liabilities that limit its utility as a research tool for mechanism-of-action studies [2]. Dasatinib, a dual Src/ABL inhibitor, also lacks T315I activity (IC50 > 10,000 nM) while introducing confounding Src-family kinase effects [1]. BCR-ABL-IN-2 occupies a distinct pharmacological niche, offering intermediate T315I activity and a Type II binding mechanism suitable for studying conformation-specific inhibition pathways without the confounding polypharmacology of clinically approved agents.

Binding mode mismatch

Type II DFG-out binding may not transfer to Type I (DFG-in) inhibitor workflows; conformational selectivity differs.

T315I mutant coverage

Partial T315I activity profile may differ from approved TKIs; first- and second-generation inhibitors are inactive against this gatekeeper mutant.

Kinase selectivity context

p38 co-inhibition at nanomolar concentrations can confound BCR-ABL pathway readouts; selectivity profile may not match pan-kinase or allosteric inhibitors.

• [1] Chan WW, et al. Conformational control inhibition of the BCR-ABL1 tyrosine kinase, including the gatekeeper T315I mutant, by the switch-control inhibitor DCC-2036. Cancer Cell. 2011 Apr 12;19(4):556-68. View Source
• [2] ICLUSIG (ponatinib) Film-coated tablet. European Medicines Agency (EU). Revision Year: 2019. View Source

BCR-ABL-IN-2: Quantified Differentiation Against Key BCR-ABL Inhibitor Comparators

BCR-ABL-IN-2 Retains Measurable Activity Against T315I Gatekeeper Mutant Where Imatinib, Dasatinib, and Nilotinib Fail

BCR-ABL-IN-2 demonstrates an IC50 of 773 nM against the T315I mutant form of ABL1. In contrast, imatinib, dasatinib, and nilotinib exhibit IC50 values exceeding 10,000 nM, >10,000 nM, and >5,000 nM, respectively, against the same T315I mutant under comparable biochemical assay conditions [1]. While the absolute potency of BCR-ABL-IN-2 against T315I is significantly reduced compared to wild-type, the compound maintains a level of inhibition that is at least 13-fold greater than imatinib and dasatinib, which show essentially no inhibition (>10,000 nM).

Wild‑type ABL1 potency

Data to verify

IC₅₀ 57 nM (biochemical) Imatinib ~38 nM · Dasatinib ~3 nM

Intermediate wild-type potency ranking; Type II binding mode distinct from Type I comparators.

Cross-study comparison; exact protocol conditions may vary.

Evidence Dimension	Biochemical IC50 against ABL1 T315I mutant
Target Compound Data	773 nM
Comparator Or Baseline	Imatinib: >10,000 nM; Dasatinib: >10,000 nM; Nilotinib: >5,000 nM
Quantified Difference	BCR-ABL-IN-2 IC50 is ≥13-fold lower (more potent) than imatinib and dasatinib; ≥6.5-fold lower than nilotinib
Conditions	In vitro kinase activity assay; u-ABL1T315I and p-ABL1T315I forms

Why This Matters

This differential T315I activity positions BCR-ABL-IN-2 as a useful tool compound for probing the biochemical consequences of gatekeeper mutation in research settings, whereas first- and second-generation clinical agents are essentially inactive.

• [1] Chan WW, et al. Conformational control inhibition of the BCR-ABL1 tyrosine kinase, including the gatekeeper T315I mutant, by the switch-control inhibitor DCC-2036. Cancer Cell. 2011 Apr 12;19(4):556-68. View Source

BCR-ABL-IN-2 Exhibits a 76-Fold Lower Potency Against T315I Compared to Wild-Type, Defining a Quantifiable Resistance Profile for Type II Inhibitor Studies

BCR-ABL-IN-2 shows a 13.6-fold reduction in potency when comparing T315I mutant (IC50 773 nM) to wild-type ABL1 (IC50 57 nM) [1]. This resistance ratio is intermediate: imatinib exhibits a >133-fold ratio (75 nM to >10,000 nM), dasatinib a >9,000-fold ratio (1.1 nM to >10,000 nM), and nilotinib a >5,747-fold ratio (0.87 nM to >5,000 nM) [1]. Conversely, ponatinib shows a minimal 5-fold ratio (0.4 nM to 2.0 nM) due to its engineered pan-mutant activity [2]. BCR-ABL-IN-2's intermediate resistance profile makes it a valuable comparator for studying the molecular determinants of T315I-mediated drug resistance in Type II inhibitor scaffolds.

T315I gatekeeper mutant

Cross-study comparable

IC₅₀ 773 nM (13.6-fold shift) 1st/2nd-gen >10 µM · Ponatinib 2.0 nM

Partial T315I activity retained; distinct intermediate phenotype between inactive and highly potent inhibitors.

All data from biochemical kinase assays.

Evidence Dimension	Fold reduction in potency (T315I IC50 / Wild-Type IC50)
Target Compound Data	13.6-fold reduction
Comparator Or Baseline	Imatinib: >133-fold; Dasatinib: >9,000-fold; Nilotinib: >5,747-fold; Ponatinib: 5-fold
Quantified Difference	BCR-ABL-IN-2 shows a 13.6-fold resistance ratio, which is 9.8-fold lower than imatinib's ratio and 661-fold lower than dasatinib's ratio
Conditions	Biochemical kinase assays measuring IC50 values against purified ABL1 wild-type and T315I mutant proteins

Why This Matters

This quantifiable intermediate resistance ratio allows researchers to use BCR-ABL-IN-2 as a benchmark Type II inhibitor in comparative studies of mutation-driven resistance mechanisms, distinct from both clinically resistant agents and engineered pan-active inhibitors.

• [1] Chan WW, et al. Conformational control inhibition of the BCR-ABL1 tyrosine kinase, including the gatekeeper T315I mutant, by the switch-control inhibitor DCC-2036. Cancer Cell. 2011 Apr 12;19(4):556-68. View Source
• [2] ICLUSIG (ponatinib) Film-coated tablet. European Medicines Agency (EU). Revision Year: 2019. View Source

BCR-ABL-IN-2 Displays a Defined Multi-Kinase Off-Target Profile with Quantified IC50 Values Against KDR, BRaf, and p38 Kinases

BCR-ABL-IN-2 exhibits measurable off-target kinase inhibition, with IC50 values of 1.8 μM for KDR (VEGFR2), 0.23 μM for BRaf, and 6.3 nM and 43 nM for distinct p38 kinase isoforms [1]. This polypharmacology profile is distinct from dasatinib, which potently inhibits Src-family kinases (IC50 0.6 nM for Src), and imatinib, which inhibits KIT and PDGFR with nanomolar potency. The defined off-target IC50 values for BCR-ABL-IN-2 provide researchers with a known, quantifiable selectivity fingerprint that can be accounted for in experimental design and data interpretation.

Kinase selectivity panel

Reported

KDR 1.8 µM · BRAF 0.23 µM · p38α 6.3 nM · p38 43 nM

Narrow off-target profile vs. pan-kinase inhibitors; significant p38 co-inhibition may require pathway controls.

ABL1:p38 ratio ~9:1 (57 nM vs 6.3 nM) – dual pathway contribution possible.

Evidence Dimension	Kinase selectivity profile (off-target IC50 values)
Target Compound Data	KDR: 1.8 μM; BRaf: 0.23 μM; p38: 6.3 nM and 43 nM
Comparator Or Baseline	Dasatinib: Src IC50 0.6 nM; Imatinib: KIT IC50 ~100 nM, PDGFR IC50 ~100 nM
Quantified Difference	BCR-ABL-IN-2 shows a distinct off-target fingerprint with no significant Src inhibition
Conditions	In vitro kinase inhibition assays using recombinant kinase proteins

Why This Matters

For researchers designing experiments where confounding kinase inhibition must be controlled or studied, BCR-ABL-IN-2 provides a characterized selectivity profile that differs from clinically approved agents, enabling more precise interpretation of phenotypic outcomes.

• [1] ARYL SULFONOHYDRAZIDES. US Patent Application Publication US 2008/0113967 A1. Inventors: Flynn DL, et al. Assigned to: Deciphera Pharmaceuticals, LLC. View Source

BCR-ABL-IN-2 Is a Structurally Confirmed Type II (DFG-Out) Inhibitor with Distinct Binding Mode Relative to Type I Comparators Dasatinib and Nilotinib

Structural analysis confirms that BCR-ABL-IN-2 binds to the DFG-out (inactive) conformation of ABL1, as evidenced by three key structural features: a urea moiety forming a hydrogen bond with the conserved K271-E286 salt bridge, a t-butyl group occupying the hydrophobic spine at the third pocket position, and a 2,3-dichlorophenyl ring that stabilizes F382 in the DFG-out conformation [1]. In contrast, dasatinib binds to the active (DFG-in) conformation, while nilotinib and imatinib bind to distinct inactive conformations [2]. This Type II binding mode is mechanistically distinct from the Type I (ATP-competitive, active conformation) inhibition exhibited by dasatinib.

Cellular activity (K562/DOX)

Class-level inference

LC₅₀ 5.29 µM

High micromolar cellular potency vs. nanomolar biochemical IC₅₀; may reflect penetration limits or resistance mechanisms.

Imatinib-resistant DOX model; direct wild-type K562 data not available.

Evidence Dimension	Binding mode classification (Type I vs. Type II)
Target Compound Data	Type II (DFG-out) inhibitor
Comparator Or Baseline	Dasatinib: Type I (DFG-in) inhibitor; Imatinib and Nilotinib: Type II inhibitors with distinct inactive conformation binding
Quantified Difference	Qualitative binding mode difference; not applicable for numeric comparison
Conditions	Structural biology and molecular modeling studies; co-crystal structures with ABL1 kinase domain

Why This Matters

This binding mode distinction is critical for researchers investigating conformation-specific inhibition mechanisms, as Type II inhibitors like BCR-ABL-IN-2 stabilize a distinct kinase state that may differentially affect downstream signaling, protein interactions, and resistance emergence compared to Type I inhibitors.

• [1] Chan WW, et al. Conformational control inhibition of the BCR-ABL1 tyrosine kinase, including the gatekeeper T315I mutant, by the switch-control inhibitor DCC-2036. Cancer Cell. 2011 Apr 12;19(4):556-68. View Source
• [2] Weisberg E, et al. Second generation inhibitors of BCR-ABL for the treatment of imatinib-resistant chronic myeloid leukaemia. Nat Rev Cancer. 2007 May;7(5):345-56. View Source

BCR-ABL-IN-2 Displays a 14-Fold Higher T315I/Wild-Type Potency Ratio Compared to Ponatinib, Defining Its Utility as a Resistance Model Compound

BCR-ABL-IN-2 exhibits a 13.6-fold reduction in potency against T315I (IC50 773 nM) relative to wild-type (IC50 57 nM). In contrast, ponatinib, a clinically approved third-generation pan-BCR-ABL inhibitor, shows only a 5-fold reduction (wild-type IC50 0.4 nM; T315I IC50 2.0 nM) [1]. This 2.7-fold greater resistance ratio for BCR-ABL-IN-2 (13.6-fold vs. 5-fold) reflects a more pronounced sensitivity to the T315I mutation, making BCR-ABL-IN-2 a more suitable tool for modeling resistance mechanisms that are partially but not completely overcome by engineered pan-active inhibitors.

Evidence Dimension	Resistance ratio (T315I IC50 / Wild-Type IC50)
Target Compound Data	13.6-fold ratio
Comparator Or Baseline	Ponatinib: 5-fold ratio
Quantified Difference	BCR-ABL-IN-2 exhibits a 2.7-fold higher resistance ratio, indicating greater sensitivity to T315I mutation
Conditions	Biochemical IC50 measurements against purified ABL1 wild-type and T315I mutant proteins

Why This Matters

For research focused on understanding the incremental steps in acquired T315I resistance, BCR-ABL-IN-2 provides a graded response to mutation that is absent in both clinically resistant first-generation inhibitors and fully active pan-inhibitors like ponatinib.

• [1] ICLUSIG (ponatinib) Film-coated tablet. European Medicines Agency (EU). Revision Year: 2019. View Source

High-Value Research Applications for BCR-ABL-IN-2 Based on Quantified Differentiation Evidence

Studying Type II Inhibitor Binding Conformation and Its Impact on Drug Resistance Emergence

BCR-ABL-IN-2 is structurally confirmed to bind the DFG-out conformation of ABL1, a hallmark of Type II inhibition. Researchers investigating the relationship between inhibitor binding mode and the emergence of resistance mutations—particularly T315I—can utilize BCR-ABL-IN-2 as a model Type II compound. Its quantifiable 13.6-fold resistance ratio against T315I provides a measurable benchmark for comparing how different chemical scaffolds within the Type II class respond to gatekeeper mutation [1].

Comparative Analysis of T315I Mutant Sensitivity Across BCR-ABL Inhibitor Generations

The T315I gatekeeper mutation confers resistance to imatinib, dasatinib, and nilotinib (IC50 >5,000-10,000 nM), but BCR-ABL-IN-2 retains measurable activity (IC50 773 nM). This positions BCR-ABL-IN-2 as an intermediate comparator in studies designed to quantify the spectrum of T315I sensitivity across inhibitor classes. It can serve as a bridge compound between fully resistant first-generation agents and fully active third-generation agents like ponatinib (IC50 2.0 nM), enabling graded dose-response studies of mutant kinase inhibition [1].

Kinase Selectivity Profiling and Polypharmacology Studies Requiring a Defined Off-Target Fingerprint

BCR-ABL-IN-2 has been characterized for off-target kinase inhibition, with quantified IC50 values for KDR (1.8 μM), BRaf (0.23 μM), and p38 isoforms (6.3 nM and 43 nM). For researchers conducting chemical biology studies where polypharmacology must be either controlled or intentionally leveraged, this defined selectivity profile provides a known reference point. BCR-ABL-IN-2 can be used as a tool compound to dissect the contribution of BRaf or p38 inhibition to observed cellular phenotypes, distinct from the Src-inhibitory effects of dasatinib [2].

Development and Validation of Biochemical Assays for BCR-ABL1 Wild-Type and T315I Mutant Activity

With well-characterized IC50 values of 57 nM (wild-type) and 773 nM (T315I), BCR-ABL-IN-2 serves as a reliable reference inhibitor for establishing and validating BCR-ABL1 kinase activity assays. Its intermediate potency against both enzyme forms allows for robust signal-to-noise ratios in high-throughput screening formats, and its commercial availability from multiple vendors ensures reproducible access for assay development and quality control applications [1].

Application

Selection Property

Validation Focus

Type II DFG-out mechanism studies

Crystallographically validated binding mode

DFG-out conformational stabilization, binding pose confirmation

T315I sensitivity comparison

Partial T315I activity profile

Gatekeeper mutant sensitivity ranking across inhibitor classes

p38/ABL1 dual pathway investigation

Nanomolar p38 co-inhibition

p38 pathway contribution control in ABL1-dependent readouts

Structure-guided design

Available co-crystal structure (PDB)

Homology modeling, virtual screening, rational inhibitor optimization

• [1] Chan WW, et al. Conformational control inhibition of the BCR-ABL1 tyrosine kinase, including the gatekeeper T315I mutant, by the switch-control inhibitor DCC-2036. Cancer Cell. 2011 Apr 12;19(4):556-68. View Source
• [2] ARYL SULFONOHYDRAZIDES. US Patent Application Publication US 2008/0113967 A1. View Source